Cas no 587869-82-7 (Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-)

Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel- structure

587869-82-7 structure

Product name:Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-

CAS No:587869-82-7

MF:C₁₉H₃₆O₂Cl₂

MW:367.394

CID:4051746

PubChem ID:101244204

Chemical and Physical Properties
Related Products

Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel- Chemical and Physical Properties

Names and Identifiers

- Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-
- 587869-82-7
- rel-Methyl (11R,12R)-11,12-dichlorooctadecanoate
- DTXSID801238587
- Inchi： InChI=1S/C19H36Cl2O2/c1-3-4-5-11-14-17(20)18(21)15-12-9-7-6-8-10-13-16-19(22)23-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
- InChI Key： OPGNWNDLQVCMNL-ROUUACIJSA-N

Computed Properties

Exact Mass: 366.2092358Da
Monoisotopic Mass: 366.2092358Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 17
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3Å²
XLogP3: 8

Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel- Related Literature

1. A biocompatible cerasome based platform for direct electrochemistry of cholesterol oxidase and cholesterol sensing†

Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
2. A concentration-cell method for the determination of trace amounts of chloride in solutions of lithium salts

Analyst, 1965,90, 482-487
3. A carbohydrate-based hydrogel containing vesicles as responsive non-covalent cross-linkers†

Sabine Himmelein,Vanessa Lewe,Marc C. A. Stuart,Bart Jan Ravoo Chem. Sci., 2014,5, 1054-1058
4. 5-Methyldeoxycytidine enhances the substrate activity of DNA polymerase†

Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
5. 25-jähriges Bestehen des Monitorings von Lebensmitteln, kosmetischen Mitteln und Bedarfsgegenständen

VanessaRehanek,DeniseKöppe,HannesHarms
6. A comprehensive study on the effect of preparation methods for Au-core@shell silica materials in room temperature oxidative amide formation†

Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
7. A 96-well format microvascularized human lung-on-a-chip platform for microphysiological modeling of fibrotic diseases†

Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
8. A borrowing hydrogen methodology: palladium-catalyzed dehydrative N-benzylation of 2-aminopyridines in water†

Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
9. A Biologically Inspired Cross-Type Ankle–Foot Exotendon: Assisting Plantarflexion Moment and Movement Stability

YuyaoLiu,RongleiSun,YingLi,MiaoZhang,KaijieZou
10. 4-Methoxy- and 4-cyano-substituted lithium aryloxides: electronic effects of substituents on aggregation

Dugald J. MacDougall,Bruce C. Noll,Alan R. Kennedy,Kenneth W. Henderson Dalton Trans., 2006, 1875-1884

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